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Efficacy and Progression-Free Survival Data

Trial / Population Treatment Arms

Confirmed
Objective
Response Rate
(ORR)

Progression-Free
Survival (PFS)

CRDF-004 (1L
RAS-mutated
mCRC) [1] [2] [3]

Onvansertib (30mg) + SoC
(N=37)

49% (18/37) Trend favoring 30mg arm;
median PFS not reached;

early curve separation [1]

Onvansertib (20mg) + SoC

(N=36)

42% (15/36) Early curve separation vs.

control [1]

SoC alone (Control) (N=37) 30% (11/37) --

Phase 2 (2L
KRAS-mutant
mCRC) [4] [5]

Onvansertib +
FOLFIRI/Bevacizumab (All

Patients, N=53)

26.4% (14/53) Median PFS: 8.4 months
(95% CI, 6.0-14.8) [5]

...Subgroup: Bevacizumab-

Naïve (N=13)

76.9% (10/13) Median PFS: 14.9 months
(95% CI, 13.5-not reached)
[5]
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Trial / Population Treatment Arms

Confirmed
Objective
Response Rate
(ORR)

Progression-Free
Survival (PFS)

...Subgroup: Prior

Bevacizumab (N=40)

10.0% (4/40) Median PFS: 6.6 months
(95% CI, 5.6-9.8) [5]

Experimental Protocol Details

For a clear understanding of the data, here are the methodologies used in the key trials cited.

Trial Design: CRDF-004 is a randomized, open-label, Phase 2 trial [1].

Patient Population: Adults with previously untreated, RAS-mutated (KRAS or NRAS) mCRC.
Patients must have an ECOG performance status of 0 or 1 [2] [3].

Treatment Regimens: Patients were randomized to one of three arms [1] [3]:
Control Arm: Standard-of-care (SoC) alone. SoC consists of either FOLFIRI (leucovorin,
fluorouracil, irinotecan) or FOLFOX (leucovorin, fluorouracil, oxaliplatin), plus
bevacizumab [1].

Experimental Arm 1: SoC + onvansertib 20mg.
Experimental Arm 2: SoC + onvansertib 30mg.

Onvansertib was administered orally on Days 1-5 and 15-19 of each 28-day cycle. SoC
chemotherapies and bevacizumab were given on Days 1 and 15 [2] [3].

Key Endpoints:
Primary Endpoint: Objective Response Rate (ORR), assessed by blinded independent

central review (BICR) per RECIST v1.1 criteria [1].
Secondary Endpoints: Progression-Free Survival (PFS), Duration of Response (DOR),

Overall Survival (OS), and safety [1] [2].
Data Cut-off: The results for the 110-patient intent-to-treat population are as of July 8, 2025. The

median follow-up time for the PFS analysis was approximately 6 months [1] [3].

Mechanism of Action and Workflow

The following diagram illustrates the proposed mechanism of onvansertib and the logical flow of the

clinical trial that generated the PFS data.
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Interpretation and Future Directions

PFS Data Maturity: The PFS data from the first-line CRDF-004 trial is early and immature. The
reported trend and curve separation are promising signals, but median PFS has not been reached
in any arm, and longer follow-up is needed for definitive conclusions [1] [3].
Impact of Prior Bevacizumab: Data from the second-line setting strongly suggests that prior
bevacizumab exposure may confer resistance to the onvansertib combination. This is a key
rationale for investigating the drug in the first-line setting, where all patients are bevacizumab-naïve

[4] [5].
Next Data Update: Cardiff Oncology expects to provide an update on the first-line mCRC program,

which will likely include more mature PFS data, by Q1 2026 [1] [6] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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